Cas no 1250931-89-5 (1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine
• CAS No: 1250931-89-5
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 5745472
• PubChem ID: 62321061
• Update Time: 2025-07-18

1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-((5-Ethylthiophen-2-yl)methyl)-1h-imidazol-2-amine
• CS-0284716
• EN300-1110024
• 1250931-89-5
• 1-[(5-ethylthiophen-2-yl)methyl]-1H-imidazol-2-amine
• AKOS011605167
• 1H-Imidazol-2-amine, 1-[(5-ethyl-2-thienyl)methyl]-
• 1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine

• Inchi： 1S/C10H13N3S/c1-2-8-3-4-9(14-8)7-13-6-5-12-10(13)11/h3-6H,2,7H2,1H3,(H2,11,12)
• InChI Key： GTCONONFOUQHNI-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CN1C=CN=C1N)CC

Computed Properties

• Exact Mass: 207.08301860g/mol
• Monoisotopic Mass: 207.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 405.1±47.0 °C(Predicted)
• pka: 8.07±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine

Comprehensive Overview of 1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine (CAS No. 1250931-89-5)

1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine (CAS No. 1250931-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a thiophene ring linked to an imidazole core, which is further functionalized with an ethyl group and an amine moiety. This combination of heterocycles makes it a promising candidate for applications in drug discovery, particularly in the development of small-molecule inhibitors and enzyme modulators.

In recent years, the demand for heterocyclic compounds like 1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a class of therapeutics targeting diseases such as cancer and inflammatory disorders. The compound's structural flexibility allows for modifications that can enhance bioavailability and target specificity, addressing common challenges in drug design.

The synthesis of 1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine typically involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These innovations align with the growing trend toward green chemistry, where reducing waste and energy consumption is prioritized.

From an industrial perspective, the compound's stability under various conditions makes it suitable for large-scale production. Its solubility profile in common organic solvents facilitates formulation development, a critical factor for pharmaceutical intermediates. Additionally, its low toxicity profile, as indicated by preliminary studies, suggests potential for broader applications beyond therapeutics, such as in material science and catalysis.

As the scientific community continues to explore 1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine, questions about its mechanism of action and structure-activity relationships remain active areas of investigation. Online searches frequently include queries like "role of thiophene in drug design" or "imidazole derivatives in kinase inhibition," reflecting widespread interest in its foundational chemistry. Future research may focus on computational modeling to predict its interactions with biological targets, further unlocking its potential.

In summary, 1-(5-ethylthiophen-2-yl)methyl-1H-imidazol-2-amine (CAS No. 1250931-89-5) represents a compelling example of how heterocyclic frameworks can drive innovation in life sciences. Its combination of synthetic accessibility and biological relevance positions it as a valuable tool for researchers tackling complex health challenges. With ongoing advancements in cheminformatics and high-throughput screening, this compound is poised to play a pivotal role in the next generation of therapeutic agents.